2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C27H29N7O3/c1-18-7-9-20(10-8-18)34-26-23(30-31-34)25(28-17-29-26)33-13-11-32(12-14-33)22(35)16-36-21-6-4-5-19-15-27(2,3)37-24(19)21/h4-10,17H,11-16H2,1-3H3
• InChI Key: LMAHFWDUYYYABT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)COC5=CC=CC6=C5OC(C6)(C)C)N=N2
• Molecular Formula: C27H29N7O3
• Molecular Weight: 499.6 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(4-(3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C27H29N7O3 and its molecular weight is 499.575. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Compounds

• Researchers have synthesized a range of pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, pyrido[2,3-d]pyrimidine, pyrazolo[5,1-c]-1,2,4-triazine, and 1,2,4-triazolo[5,1-c]-1,2,4-triazine derivatives, incorporating a thiazolo[3,2-a]benzimidazole moiety. Some of these compounds exhibited moderate effects against bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Antimicrobial Applications

• The antimicrobial activities of new 1,2,4-triazole derivatives were explored, demonstrating that some compounds possess good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
• Synthesis and antibacterial, as well as antifungal activities of pyrazoline and pyrazole derivatives, were investigated, revealing that certain compounds showed promising results in this domain (Hassan, 2013).

Potential Therapeutic Applications

• New heterocyclic compounds fused to a thiophene moiety were synthesized using citrazinic acid, showing good anti-inflammatory activity comparable to Prednisolone® (Amr, Sabry, & Abdulla, 2007).
• The synthesis and biological evaluation of new thiazolopyrimidines were conducted. While some compounds displayed antimicrobial activity, none showed significant antitumor activity (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Miscellaneous Applications

• A study on the synthesis and reactions of enaminone of naphtho[b]1,4-oxazine showcased the utility of this compound as a versatile building block for synthesizing various biologically active compounds (El Azab & Khaled, 2015).
• Piperazinyl oxazolidinone antibacterial agents containing various heteroaromatic rings, including pyridine, diazene, or triazene, were synthesized and evaluated for their antibacterial properties (Tucker, Allwine, Grega, Barbachyn, Klock, Adamski, Brickner, Hutchinson, Ford, Zurenko, Conradi, Burton, & Jensen, 1998).